Cas no 77879-90-4 (Gilvocarcin V)

Gilvocarcin V is a naturally occurring antibiotic and antitumor agent classified as a member of the gilvocarcin family of polyketides. It exhibits potent biological activity, particularly in inhibiting DNA replication and transcription, making it a valuable compound for studying nucleic acid interactions and potential therapeutic applications. Its unique chromophore structure enables selective binding to DNA, contributing to its cytotoxic effects against certain cancer cell lines. Gilvocarcin V is also utilized in biochemical research to investigate mechanisms of antibiotic resistance and DNA damage repair pathways. The compound is characterized by its stability under controlled conditions, facilitating experimental reproducibility.
Gilvocarcin V structure
Gilvocarcin V structure
Product Name:Gilvocarcin V
CAS No:77879-90-4
MF:C27H26O9
MW:494.489948749542
CID:563736
Update Time:2025-10-19

Gilvocarcin V Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzo[d]naphtho[1,2-b]pyran-6-one,4-(6-deoxy-a-D-galactofuranosyl)-8-ethenyl-1-hydroxy-10,12-dimethoxy-
    • 6H-Benzo[d]naphtho[1,2-b]pyran-6-one,4-(6-deoxy-a-D-galactofuranosyl)-8-ethenyl-1-hydroxy-10,1...
    • DC-38-V
    • Gilvocarcin V
    • Gilvocacin V
    • 4-(6-Deoxy-alpha-D-galactofuranosyl)-8-ethenyl-1-hydroxy-10,12-dimethoxy-6H-benzo[d]naphtho[1,2-b]pyran-6-one
    • NSC 338943
    • NSC 348115
    • Inchi: 1S/C27H26O9/c1-5-12-8-15-19(17(9-12)33-3)14-10-18(34-4)21-16(29)7-6-13(20(21)25(14)36-27(15)32)26-23(31)22(30)24(35-26)11(2)28/h5-11,22-24,26,28-31H,1H2,2-4H3
    • InChI Key: XCWHINLKQMCRON-UHFFFAOYSA-N
    • SMILES: O1C(C(C)O)C(C(C1C1=CC=C(C2=C(C=C3C4C(=CC(C=C)=CC=4C(=O)OC3=C12)OC)OC)O)O)O

Computed Properties

  • Exact Mass: 494.15800
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5

Experimental Properties

  • Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 265.5°C
  • Boiling Point: 507.55°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
  • PSA: 138.82000
  • LogP: 3.00770

Gilvocarcin V Pricemore >>

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